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This guide provides a detailed comparative analysis of prominent Proteolysis Targeting

Chimeras (PROTACs) designed to degrade the epigenetic reader protein Eleven-Nineteen

Leukemia (ENL). ENL is a critical component of the super elongation complex (SEC) and is

implicated in the transcriptional dysregulation characteristic of various cancers, particularly

MLL-rearranged (MLL-r) acute leukemias.[1][2] This document summarizes key performance

data, outlines experimental methodologies, and visualizes the underlying biological and

experimental processes to aid in the evaluation and selection of ENL-targeting PROTACs for

research and development.

Performance Comparison of ENL PROTACs
Two notable ENL PROTACs, MS41 and SR-1114, have been developed and characterized,

demonstrating the potential of targeted ENL degradation as a therapeutic strategy. The

following table summarizes their key performance metrics in various leukemia cell lines.
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PROTA
C

Target

E3
Ligase
Recruite
d

Cell
Line

DC50
(nM)

Dmax
EC50
(nM)

Citation
(s)

MS41 ENL VHL MV4;11 3.50 >93% - [3][4]

SEMK2 2.84 >93% - [3][5]

Jurkat 3.03 >93% - [3][5]

KASUMI

1
26.58 >93% - [3][5]

SR-1114 ENL CRBN MV4;11 150 - - [6][7][8]

MOLM-

13
311 - - [6][7][8]

OCI/AML

-2
1650 - - [6][7][8]

Compou

nd 1*
ENL Cereblon MV4;11 37

~88% (at

~500nM)
320

[9][10]

[11]

Molm-13 47 ~88% - [12]

Note: Compound 1 is also referred to as a potent ENL degrader and appears to be a distinct

molecule from MS41 based on the reported data and E3 ligase recruiter.

Signaling Pathway and Mechanism of Action
ENL, a YEATS domain-containing protein, recognizes acetylated histones and plays a crucial

role in transcriptional elongation by recruiting the super elongation complex (SEC) to

chromatin.[2] In MLL-rearranged leukemias, the MLL-fusion protein aberrantly recruits ENL and

its associated machinery to target genes, such as HOXA9 and MEIS1, driving leukemogenesis.

[13]

PROTACs targeting ENL operate by hijacking the ubiquitin-proteasome system (UPS). These

heterobifunctional molecules simultaneously bind to ENL and an E3 ubiquitin ligase, forming a
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ternary complex. This proximity facilitates the ubiquitination of ENL, marking it for degradation

by the proteasome. The degradation of ENL disrupts the transcriptional machinery essential for

the survival of leukemia cells.
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PROTAC Mechanism for ENL Degradation
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Experimental Workflow for ENL PROTAC Comparison
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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